Cas no 2034517-53-6 (5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide
• CAS No: 2034517-53-6
• MF: C₁₅H₁₆ClNOS₂
• MW: 325.876640319824
• CID: 5413038
• PubChem ID: 86263758
• Update Time: 2025-10-11

5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034517-53-6
• 5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide
• AKOS024549678
• 5-chloro-N-[(1-thiophen-3-ylcyclopentyl)methyl]thiophene-2-carboxamide
• 5-chloro-N-((1-(thiophen-3-yl)cyclopentyl)methyl)thiophene-2-carboxamide
• F6357-0571
• 5-Chloro-N-[[1-(3-thienyl)cyclopentyl]methyl]-2-thiophenecarboxamide

• Inchi： 1S/C15H16ClNOS2/c16-13-4-3-12(20-13)14(18)17-10-15(6-1-2-7-15)11-5-8-19-9-11/h3-5,8-9H,1-2,6-7,10H2,(H,17,18)
• InChI Key： NAHXXADOOBAOHB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(C3C=CSC=3)CCCC2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 325.0361842g/mol
• Monoisotopic Mass: 325.0361842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.9±35.0 °C(Predicted)
• pka: 14.21±0.46(Predicted)

Additional information on 5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide

5-Chloro-N-{[1-(Thiophen-3-yl)cyclopentyl]methyl}Thiophene-2-Carboxamide (CAS No. 2034517-53-6)

The compound 5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide, with the CAS registry number 2034517-53-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates both thiophene rings and a cyclopentane framework, making it a promising candidate for various applications in drug discovery and material synthesis.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of high-performance sensors and electronic devices. The thiophene moiety in the molecule is particularly advantageous due to its inherent aromaticity and ability to participate in π-π interactions, which are crucial for such applications.

In terms of biological activity, 5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide has shown promise in preliminary assays targeting enzyme inhibition. The chloro substituent at the 5-position of the thiophene ring contributes to the molecule's electronic properties, enhancing its ability to interact with biological targets. This makes it a valuable compound for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopentane ring through ring-closing metathesis and the subsequent functionalization of the thiophene moiety. These methods ensure high yields and excellent control over the molecular structure, which is essential for maintaining the compound's desired properties.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity profiles of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current trends towards developing eco-friendly chemical compounds. However, further studies are required to fully assess its environmental impact.

In conclusion, 5-chloro-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}thiophene-2-carboxamide (CAS No. 2034517-53-6) represents a versatile platform for exploring new frontiers in organic chemistry and materials science. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key compound for future research and development efforts.